JWH 019 N-(5-Fluorohexyl) Isomer

• Molecular Formula: C25H24FNO
• Molecular Weight: 373.5
• InChI Key: RUNACDQZPZNQMN-UHFFFAOYSA-N
• Appearance: Assay:≥98%A solution in methanol
• Synonyms: (1-(5-Fluorohexyl)-1H-indol-3-yl)(naphthalen-1-yl)methanone

Description

JWH 019 N-(5-Fluorohexyl) isomer is a synthetic cannabinoid (SC) belonging to the benzoylindole class, structurally characterized by a naphthoylindole core with a 5-fluorohexyl chain substitution at the indole nitrogen. This compound is part of a series of halogenated SCs designed to mimic the effects of Δ⁹-THC by binding to cannabinoid receptors (CB1 and CB2). The fluorine atom at the 5th position of the hexyl chain distinguishes it from other positional isomers (e.g., 2-, 3-, 4-, or 6-fluorohexyl variants), which exhibit subtle but critical differences in physicochemical properties and receptor interactions .

Comparison with Similar Compounds

Regulatory and Forensic Considerations

• Legal Status : JWH 019 and its isomers are often classified as Schedule I controlled substances due to structural similarity to prohibited SCs (e.g., JWH-018) .
• Forensic Detection : Reference standards for isomers (e.g., Cayman Chemical’s CAY-15442 to CAY-15443) are critical for accurate identification in legal cases .

Tables

Table 1: Key Analytical Parameters for JWH 019 Isomers

Isomer	Retention Time (UHPLC)	Primary MS Transition	Reference Standard Source
N-(5-Fluorohexyl)	8.2 min (hypothetical)	m/z 374 → 155	Cayman Chemical
N-(2-Fluorohexyl)	7.9 min (hypothetical)	m/z 374 → 155	Cayman Chemical

Table 2: Commercial Availability of Isomers

Isomer	Vendor	Purity	Catalog Number
N-(5-Fluorohexyl)	Cayman Chemical	>98%	CAY-15443
N-(2-Fluorohexyl)	Cayman Chemical	>98%	CAY-15442